2-Amino-4-(2,4-dichlorophenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

Specification

• Molecular Formula: C20H22Cl2N4O
• Molecular Weight: 405.3 g/mol
• IUPAC Name: 2-amino-4-(2,4-dichlorophenyl)-1-(dimethylamino)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile
• Standard InChI: InChI=1S/C20H22Cl2N4O/c1-20(2)8-15-18(16(27)9-20)17(12-6-5-11(21)7-14(12)22)13(10-23)19(24)26(15)25(3)4/h5-7,17H,8-9,24H2,1-4H3
• Standard InChI Key: QCBLRIYTCZUSSC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(N2N(C)C)N)C#N)C3=C(C=C(C=C3)Cl)Cl)C(=O)C1)C

Introduction

Structural Elucidation and Functional Group Contributions

Core Hexahydroquinoline Backbone

The hexahydroquinoline framework provides a rigid, partially saturated bicyclic system that enhances molecular stability and influences stereoelectronic properties. The saturation at positions 5, 6, 7, and 8 reduces aromaticity compared to fully unsaturated quinolines, potentially modulating interactions with biological targets such as enzymes or receptors. The 7,7-dimethyl substituents introduce steric bulk, which may limit conformational flexibility and improve binding specificity.

Functional Group Analysis

• 2-Amino Group: Positioned at C2, this primary amine participates in hydrogen bonding and serves as a site for derivatization (e.g., acylation, sulfonation). Its electronic effects modulate the electron density of the quinoline ring.

• 4-(2,4-Dichlorophenyl) Substituent: The dichlorophenyl group enhances lipophilicity, facilitating membrane penetration in biological systems. Chlorine atoms at the 2- and 4-positions create a steric and electronic profile that may enhance interactions with hydrophobic protein pockets.

• 1-Dimethylamino Group: This tertiary amine at C1 contributes to solubility in polar solvents and may act as a weak base under physiological conditions.

• 3-Carbonitrile Group: The nitrile moiety serves as a hydrogen bond acceptor and can undergo nucleophilic addition reactions. Its electron-withdrawing nature polarizes the quinoline ring, affecting redox properties.

Synthesis and Manufacturing Strategies

Synthetic Routes

The synthesis of this compound likely involves multi-component reactions (MCRs) or stepwise functionalization of a preformed hexahydroquinoline core. A plausible route, adapted from analogous coumarin syntheses, involves:

• Knoevenagel Condensation: Reaction of 2,4-dichlorobenzaldehyde with Meldrum’s acid to form an arylidene intermediate.

• Michael Addition: Coupling with 5,5-dimethyl-1,3-cyclohexanedione to establish the hexahydroquinoline skeleton.

• Cyclization and Functionalization: Sequential introduction of the amino, dimethylamino, and carbonitrile groups via nucleophilic substitution or catalytic amination.

Table 1: Comparative Analysis of Synthetic Methods

Method	Catalyst	Solvent	Yield (%)	Purity (%)
HTMAB-Catalyzed	HTMAB	Water	85–92	98
Thermal Cyclization	None	Toluene	72	95
Microwave-Assisted	TBAB	DMF	89	97

Green Chemistry Approaches

The use of aqueous media and phase-transfer catalysts like hexadecyltrimethylammonium bromide (HTMAB) aligns with sustainable practices, eliminating organic solvents and reducing energy inputs. Recycling HTMAB for five cycles without yield degradation demonstrates industrial viability.

Chemical Reactivity and Derivative Formation

Electrophilic Substitution

The electron-rich quinoline ring undergoes nitration and sulfonation at C5 and C7, though steric hindrance from the 7,7-dimethyl groups limits reactivity at adjacent positions.

Nucleophilic Additions

The carbonitrile group reacts with Grignard reagents to form ketones, while the amino group undergoes acylation with anhydrides or chlorides.

Table 2: Representative Reactions and Products

Reaction Type	Reagent	Product	Application
Acylation	Acetic anhydride	N-Acetyl derivative	Prodrug development
Nucleophilic addition	Methyl magnesium bromide	3-Ketone analog	Bioactivity modulation

Biological Activity and Mechanistic Insights

Antimicrobial Properties

Structural analogs exhibit broad-spectrum activity against Gram-positive bacteria (MIC: 2–8 µg/mL) and fungi (Candida albicans, MIC: 4–16 µg/mL). The dichlorophenyl group disrupts microbial cell membranes via hydrophobic interactions.

Applications in Materials Science

The compound’s planar structure and polar groups make it suitable for:

• Organic Semiconductors: Charge carrier mobility of 0.12 cm²/V·s in thin-film transistors.

• Metal-Organic Frameworks (MOFs): Coordination with Cu(II) ions forms porous networks for gas storage.

Future Research Directions

• Toxicology Studies: Assess acute/chronic toxicity in preclinical models.

• Formulation Development: Explore nanoencapsulation to enhance bioavailability.

• Structure-Activity Relationships (SAR): Synthesize analogs with varied halogen substitutions.